Cas no 845616-12-8 (2-Bromo-5-cyanobenzoic acid)

2-Bromo-5-cyanobenzoic acid structure
2-Bromo-5-cyanobenzoic acid structure
Product Name:2-Bromo-5-cyanobenzoic acid
CAS No:845616-12-8
MF:C8H4BrNO2
MW:226.026861190796
MDL:MFCD11847005
CID:706901
PubChem ID:53256761
Update Time:2024-10-26

2-Bromo-5-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-cyanobenzoic acid
    • Benzoic acid, 2-bromo-5-cyano-
    • 2-bromo-5-cyano-benzoic acid
    • AK100860
    • Benzoicacid, 2-bromo-5-cyano-
    • 2-bromanyl-5-cyano-benzoic acid
    • LFMSICZVBGWOIA-UHFFFAOYSA-N
    • 2-BROMO-5-CYANOBENOZIC ACID
    • FCH1406388
    • CM12469
    • OR400316
    • 2-Bromo-5-cyanobenzoic acid, AldrichCPR
    • AX8241773
    • X8037
    • ST24022068
    • A840847
    • 2-Bromo-5-cyanobenzoic acid (ACI)
    • 845616-12-8
    • CL9198
    • DTXSID20693211
    • AKOS016001742
    • DS-3637
    • 2-Bromo-5-cyanobenzoicacid
    • SY110189
    • SCHEMBL2336830
    • Z1269112120
    • MFCD11847005
    • CS-W019084
    • VIB61612
    • EN300-175695
    • MDL: MFCD11847005
    • Inchi: 1S/C8H4BrNO2/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-3H,(H,11,12)
    • InChI Key: LFMSICZVBGWOIA-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(C(O)=O)C(Br)=CC=1

Computed Properties

  • Exact Mass: 224.943
  • Monoisotopic Mass: 224.943
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 61.1

Experimental Properties

  • Density: 1.822
  • Boiling Point: 351.982 °C at 760 mmHg
  • Flash Point: 166.673 °C

2-Bromo-5-cyanobenzoic acid Pricemore >>

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